Cas no 61494-84-6 (Phenol, 2,4-diiodo-6-(trifluoromethyl)-)

• Product Name: Phenol, 2,4-diiodo-6-(trifluoromethyl)-
• CAS No: 61494-84-6
• MF: C₇H₃F₃I₂O
• MW: 413.902277231216
• CID: 477304
• PubChem ID: 10237887
• Update Time: 2025-04-19

Phenol, 2,4-diiodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-diiodo-6-(trifluoromethyl)-
• 2,4-diiodo-6-(trifluoromethyl)phenol
• ZJJPBCUCBNNDIN-UHFFFAOYSA-N
• DTXSID40437073
• 61494-84-6
• SCHEMBL7929970

• Inchi： 1S/C7H3F3I2O/c8-7(9,10)4-1-3(11)2-5(12)6(4)13/h1-2,13H
• InChI Key： ZJJPBCUCBNNDIN-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=C1O)I

Computed Properties

• Exact Mass: 413.82159
• Monoisotopic Mass: 413.82254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23